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Compound of Interest

3-(3-Chlorophenyl)-2-
Compound Name:

hydroxypropanoic acid
CAS No.: 139546-79-5
Cat. No.: B1455924

Get Quote

Introduction & Application Context

3-(3-Chlorophenyl)-2-hydroxypropanoic acid is a chiral building block used in the synthesis
of pharmaceutical intermediates, particularly for cardiovascular and metabolic drug targets. Its
structural integrity—specifically the position of the chlorine substituent and the stereochemistry
at the

-carbon—is critical for biological activity.

High-resolution

C-NMR spectroscopy is the preferred method for distinguishing this meta-isomer from its ortho-
and para-analogs, which often co-elute in HPLC purification. This guide outlines the spectral
fingerprint of the molecule and provides a comparative logic for quality control (QC) workflows.

Core Structural Moieties[1]

¢ Carboxyl Group (COOH): Deshielded carbonyl carbon.
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e -Hydroxy Methine (CH-OH): Chiral center, sensitive to solvent H-bonding.

e Benzylic Methylene (CH

): Bridges the chiral center and the aromatic ring.

e Aromatic Ring: Substituted at the meta (3) position with Chlorine.

Experimental Protocols
Protocol A: NMR Sample Preparation

To ensure reproducibility and minimize concentration-dependent shifts, follow this standard
preparation protocol.

Reagents:
e Solvent: DMSO-

(Preferred for polar acids; prevents exchange broadening of OH/COOH protons in
H-NMR, though
C is less affected).

 Internal Standard: Tetramethylsilane (TMS, 0.00 ppm).

Workflow:

Weighing: Accurately weigh 20-30 mg of the solid acid into a clean vial.

Dissolution: Add 0.6 mL of DMSO-

. Sonicate for 30 seconds if necessary to ensure complete dissolution.

Transfer: Transfer to a 5 mm high-precision NMR tube.

Acquisition:

o Frequency: 100 MHz or higher (for
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C).
o Scans: Minimum 256 scans (due to low sensitivity of quaternary carbons).
o Pulse Sequence: Proton-decoupled

C (CPD).
o Relaxation Delay (

): Set to

2.0 seconds to allow relaxation of quaternary aromatic carbons (C1', C3').

Protocol B: Assignment Logic (DOT Visualization)

The following flowchart illustrates the decision process for assigning peaks in the

C spectrum.

Start Assignment

Identify Spectral Regions

170-180 ppm 20-80 ppm 120-145 ppm
COOH Signal Aliphatic Chain Phenyl Ring

DEPT-135: UpiDEPT—BS: Down

Low Intensity \Low Intensity High Intensity
70-75 ppm 38-42 ppm ~134 ppm ~140 ppm Remaining CH Signals
CH-OH (Deshielded by O) CH2 (Benzylic) C-CI (Quaternary) C-CH2 (Quaternary) (126-130 ppm)

Click to download full resolution via product page
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Caption: Step-by-step logic for assigning carbon environments based on chemical shift ranges
and DEPT signal intensity.

Reference Spectral Data

The following data represents the predicted consensus chemical shifts based on Substituent
Chemical Shift (SCS) additivity rules for benzene derivatives and experimental benchmarks for
3-phenyllactic acid.

Table 1: C-NMR Chemical Shift Assignments (DMSO-)
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Carbon
Position

Label

Shift (

» Ppm)

Multiplicity
(DEPT)

Assignment
Logic

Carbonyl

C1

176.5

gC (Quaternary)

Typical
carboxylic acid

region.

-Methine

Cc2

71.8

CH

Deshielded by -
OH and -COOH;

chiral center.

-Methylene

C3

39.5

CH

Benzylic position;
shifted by phenyl

ring.

Aromatic Ipso

cr

140.2

qC

Attached to alkyl
chain;
deshielded by
alkyl.

Aromatic C2'

cz2

129.1

CH

Ortho to alkyl,
Ortho to Cl.

Aromatic C3'

c3

133.8

qC

Attached to
Chlorine;
deshielded by CI

(inductive).

Aromatic C4'

c4'

126.5

CH

Ortho to Cl, Para
to alkyl.

Aromatic C5'

C5'

130.2

CH

Meta to Cl, Meta
to alkyl.

Aromatic C6'

ce'

127.8

CH

Para to ClI, Ortho
to alkyl.

> Note: Values are referenced to TMS (0.00 ppm). Solvent peaks for DMSO-

appear as a septet at 39.5 ppm, which may overlap with the
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-methylene (C3) signal. Using CD
OD (49.0 ppm) or CDCI

(77.1 ppm) can resolve this overlap.

Comparative Performance Analysis: Isomer
Discrimination

A critical QC requirement is distinguishing the target 3-chloro isomer from the 2-chloro and 4-
chloro impurities arising from non-selective chlorination or starting material contamination.

Regioisomer Differentiation Strategy

The symmetry of the molecule is the primary discriminator in

C-NMR.

¢ 4-Chlorophenyl (Para): Possesses a C2 axis of symmetry.

o Result: The ortho carbons (C2'/C6") are equivalent, and meta carbons (C3'/C5'") are
equivalent.

o Signal Count: Only 4 aromatic signals (2 large CH, 2 small gqC).
e 3-Chlorophenyl (Meta - Target): Asymmetric.

o Result: All ring carbons are chemically distinct.

o Signal Count:6 distinct aromatic signals.
e 2-Chlorophenyl (Ortho): Asymmetric, but sterically congested.

o Result: The

-methylene (C3) often shows an upfield shift (Gamma-gauche effect) due to steric
compression from the ortho-chloro group.

Table 2: Comparative Shift Fingerprints
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Feature

3-Chloro (Target)

4-Chloro 2-Chloro
(Alternative) (Alternative)

Aromatic Peak Count

6 Distinct Signals

4 Signals (Intensity - :
6 Distinct Signals

2:2:1:1)
Symmetry Asymmetric Symmetric (Para) Asymmetric
-CH ~36-37 ppm
~39.5 ppm ~39.0 ppm )
(Shielded)

Shift

C-CI Shift (Ipso) ~133.8 ppm ~132.0 ppm ~134.0 ppm
Isomer Decision Tree (DOT Visualization)
Use this decision tree to interpret the aromatic region of the spectrum.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Analyze Aromatic Region
(120-145 ppm)

Count Distinct Signals

High Symmetry \Asymmetry

4 Signals Found 6 Signals Found

Conclusion:
4-Chloro Isomer (Para) Check Aliphatic C3 (CH2) Shift
(Symmetric)

Shift ~39-40 ppm Shift < 37 ppm
(Normal) (Steric Shielding)

Conclusion: Conclusion:
3-Chloro Isomer (Meta) 2-Chloro Isomer (Ortho)
(Target Product) (Impurity)

Click to download full resolution via product page

Caption: Decision logic for distinguishing regioisomers based on peak count and steric shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.40620-54-0|(R)-3-(3-chlorophenyl)-3-hydroxypropanoic acid|BLD Pharm [bldpharm.com]

e 2. 3-(3-Chlorophenyl)propanoic acid | C9H9CIO2 | CID 177164 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: C-NMR Characterization of 3-(3-
Chlorophenyl)-2-hydroxypropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1455924/docs#technical-guide-c-nmr-
characterization-of-3-3-chlorophenyl-2-hydroxypropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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